Cas no 1595-09-1 (1-methyl-4-pentylbenzene)

1-methyl-4-pentylbenzene structure
1-methyl-4-pentylbenzene structure
Product Name:1-methyl-4-pentylbenzene
CAS No:1595-09-1
MF:C12H18
MW:162.271323680878
CID:865982
PubChem ID:524159
Update Time:2025-04-19

1-methyl-4-pentylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-pentylbenzene
    • 1-Methyl-4-n-Pentylbenzene
    • Benzene, 1-methyl-4-pentyl
    • benzene, 1-methyl-4-pentyl-
    • Inchi: 1S/C12H18/c1-3-4-5-6-12-9-7-11(2)8-10-12/h7-10H,3-6H2,1-2H3
    • InChI Key: LGKMWHPZOZYYTQ-UHFFFAOYSA-N
    • SMILES: C(CC1C=CC(C)=CC=1)CCC

Computed Properties

  • Exact Mass: 162.14094
  • Monoisotopic Mass: 162.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 98.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.862
  • Boiling Point: 226°C at 760 mmHg
  • Flash Point: 86.2°C
  • Refractive Index: 1.491
  • PSA: 0

1-methyl-4-pentylbenzene Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Zinc ;  6 h, 1 bar, 420 °C
Reference
Renewable p-Xylene Production by Catalytic Conversion of Crude Bioglycerol (GTA-pX Process)
Singh, Vijendra ; Arumugam, Selvamani ; Kumar, Mahesh; Tathod, Anup Prakash; Viswanadham, Nagabhatla, Industrial & Engineering Chemistry Research, 2023, 62(4), 1788-1796

1-methyl-4-pentylbenzene Raw materials

1-methyl-4-pentylbenzene Preparation Products

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.